Cas no 1806676-72-1 (2-Bromo-1-(4-(difluoromethyl)-2-methylphenyl)propan-1-one)

• Product Name: 2-Bromo-1-(4-(difluoromethyl)-2-methylphenyl)propan-1-one
• CAS No: 1806676-72-1
• MF: C₁₁H₁₁BrF₂O
• MW: 277.105249643326
• CID: 5008102
• Update Time: 2025-10-28

2-Bromo-1-(4-(difluoromethyl)-2-methylphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(4-(difluoromethyl)-2-methylphenyl)propan-1-one

• Inchi： 1S/C11H11BrF2O/c1-6-5-8(11(13)14)3-4-9(6)10(15)7(2)12/h3-5,7,11H,1-2H3
• InChI Key： OPXWWZJFIHLCCA-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC(C(F)F)=CC=1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 233
• XLogP3: 3.8
• Topological Polar Surface Area: 17.1

Additional information on 2-Bromo-1-(4-(difluoromethyl)-2-methylphenyl)propan-1-one

Introduction to 2-Bromo-1-(4-(difluoromethyl)-2-methylphenyl)propan-1-one (CAS No. 1806676-72-1) in Modern Chemical Research

2-Bromo-1-(4-(difluoromethyl)-2-methylphenyl)propan-1-one, identified by the CAS number 1806676-72-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to a class of molecules characterized by its brominated aromatic ring system and a ketone functional group, which together contribute to its unique chemical properties and reactivity. The presence of a difluoromethyl substituent further enhances its potential as a building block in synthetic chemistry, particularly in the development of novel bioactive molecules.

The structural motif of 2-Bromo-1-(4-(difluoromethyl)-2-methylphenyl)propan-1-one makes it a valuable intermediate in the synthesis of various pharmacologically relevant compounds. The bromine atom at the 2-position of the aromatic ring provides a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures, enabling the design of molecules with tailored biological activities.

The difluoromethyl group is a key feature that influences both the electronic properties and metabolic stability of the compound. In drug discovery, fluorine atoms are frequently incorporated into molecules to improve pharmacokinetic profiles, such as enhancing lipophilicity and reducing metabolic clearance. The difluoromethyl moiety, in particular, has been shown to enhance binding affinity and selectivity when present in active pharmaceutical ingredients (APIs). This makes 2-Bromo-1-(4-(difluoromethyl)-2-methylphenyl)propan-1-one a promising candidate for further derivatization in the quest for new therapeutic agents.

In recent years, there has been growing interest in leveraging computational methods and high-throughput screening to accelerate the discovery of novel compounds. The structural features of 2-Bromo-1-(4-(difluoromethyl)-2-methylphenyl)propan-1-one make it an ideal candidate for virtual screening campaigns aimed at identifying new scaffolds with potential therapeutic applications. Advanced computational techniques, such as molecular docking and quantum mechanical calculations, have been employed to predict the binding modes of this compound with biological targets, providing insights into its mechanism of action.

One notable area where this compound has shown promise is in the development of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are frequently targeted in anticancer therapies. The brominated aromatic ring and the ketone group in 2-Bromo-1-(4-(difluoromethyl)-2-methylphenyl)propan-1-one can be strategically modified to develop potent inhibitors against specific kinases. For instance, recent studies have demonstrated that derivatives of this compound exhibit inhibitory activity against cyclin-dependent kinases (CDKs), which are implicated in cell cycle regulation and are often overactive in cancer cells.

Another emerging application of 2-Bromo-1-(4-(difluoromethyl)-2-methylphenyl)propan-1-one is in the field of agrochemicals. The structural complexity and functional diversity of this compound make it a versatile precursor for synthesizing novel pesticides and herbicides. Researchers have explored its utility in developing compounds that target specific enzymatic pathways in pests, offering an alternative to traditional agrochemicals that may have environmental drawbacks. The incorporation of fluorine atoms enhances the stability and bioavailability of these agrochemicals, making them more effective formulations.

The synthesis of 2-Bromo-1-(4-(difluoromethyl)-2-methylphenyl)propan-1-one involves multi-step organic transformations that highlight its synthetic utility. Common synthetic routes include bromination reactions on pre-formed aromatic systems followed by condensation with appropriate carbonyl precursors. The use of palladium-catalyzed cross-coupling reactions allows for the introduction of complex substituents with high regioselectivity. These synthetic strategies underscore the compound's importance as a versatile building block in modern organic synthesis.

In conclusion, 2-Bromo-1-(4-(difluoromethyl)-2-methylphenyl)propan-1-one (CAS No. 1806676-72-1) represents a significant advancement in chemical research with applications spanning pharmaceuticals and agrochemicals. Its unique structural features, including the brominated aromatic ring and the difluoromethyl group, make it a valuable intermediate for further derivatization. As research continues to uncover new synthetic methodologies and applications, this compound is poised to play an increasingly important role in the development of next-generation bioactive molecules.